Cas no 63477-92-9 (1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol)

• Product Name: 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol
• CAS No: 63477-92-9
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 3061521
• PubChem ID: 655005
• Update Time: 2025-09-27

1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol
• SR-01000319882
• MFCD00423844
• BDBM41759
• 63477-92-9
• AKOS016043512
• Oprea1_096557
• HMS2353L08
• cid_655005
• SR-01000319882-1
• 1-(4-Methoxybenzyl)decahydroisoquinolin-4a-ol
• 1-[(4-methoxyphenyl)methyl]-octahydro-1H-isoquinolin-4a-ol
• SMR000014065
• MLS000074557
• DB-017361
• 1-[(4-methoxyphenyl)methyl]-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
• CHEMBL1559398
• 1-p-anisyl-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
• AKOS000302818

• MDL： MFCD00423844
• Inchi： 1S/C17H25NO2/c1-20-14-7-5-13(6-8-14)12-16-15-4-2-3-9-17(15,19)10-11-18-16/h5-8,15-16,18-19H,2-4,9-12H2,1H3
• InChI Key： PANQQHGRCGEZCM-UHFFFAOYSA-N
• SMILES： OC12CCNC(CC3C=CC(=CC=3)OC)C1CCCC2

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 417.7±30.0 °C at 760 mmHg
• Flash Point: 206.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol

Professional Introduction to 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol (CAS No. 63477-92-9)

1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 63477-92-9, has garnered attention due to its structural similarity to certain bioactive natural products and its utility in synthetic chemistry. The presence of an octahydro-isoquinoline core and a 4-methoxy-benzyl substituent makes it a versatile scaffold for drug discovery and medicinal chemistry investigations.

The chemical structure of 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol consists of a rigid bicyclic system with a benzyl group attached at the 1-position and a hydroxyl group at the 4a-position. This arrangement contributes to its unique electronic and steric properties, which are crucial for its interaction with biological targets. The compound's octahydro-isoquinoline moiety is particularly interesting, as it is a common motif found in various alkaloids and pharmacologically active molecules.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in treating a range of diseases, including neurological disorders, cancer, and infectious diseases. The research on 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol has been influenced by these findings, prompting investigations into its potential therapeutic applications. Studies have shown that modifications in the isoquinoline scaffold can significantly alter the biological activity of the molecule, making it a valuable candidate for further exploration.

One of the most compelling aspects of 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol is its role as a building block in medicinal chemistry. Its structural features allow for easy functionalization, enabling chemists to design novel derivatives with enhanced pharmacological properties. For instance, recent research has focused on synthesizing analogs of this compound that exhibit improved solubility, bioavailability, and target specificity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are commonly employed to construct the complex framework of the molecule. These methods highlight the compound's significance in synthetic chemistry and its potential for industrial applications.

From a biological perspective, 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol has shown intriguing interactions with various biological targets. Preliminary studies have indicated that it may possess anti-inflammatory, antioxidant, and antimicrobial properties. These findings are particularly relevant in light of current research trends aimed at developing novel therapeutics for chronic diseases and infections. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for further investigation.

The development of new drug candidates relies heavily on robust computational modeling and molecular docking studies to predict their binding affinity and mechanism of action. In this context, 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol has been subjected to extensive computational analysis using state-of-the-art software tools. These studies have provided valuable insights into its interactions with potential drug targets, guiding the design of more effective derivatives.

In conclusion, 1-(4-Methoxy-benzyl)-octahydro-isoquinolin-4a-ol (CAS No. 63477-92-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable asset for drug discovery efforts. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be uncovered, further solidifying its importance in medicinal chemistry.